Cas no 1185306-49-3 (2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine)
1185306-49-3 structure
Product Name:2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine
CAS No:1185306-49-3
MF:C4H3Cl2N3
MW:167.011203050613
CID:6809994
PubChem ID:45788866
Update Time:2025-03-28
2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine
- AKOS015944957
- CS-18920
- F92662
- 1185306-49-3
-
- Inchi: 1S/C4H3Cl2N3/c1-2-7-3(5)9-4(6)8-2/h1H3/i1D3
- InChI Key: BFUGAHPTVMZLAC-FIBGUPNXSA-N
- SMILES: ClC1N=C(N=C(C([2H])([2H])[2H])N=1)Cl
Computed Properties
- Exact Mass: 165.9892327Da
- Monoisotopic Mass: 165.9892327Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 89.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 38.7Ų
2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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